Cas no 515135-60-1 (3-bromo-5-chloro-4-methylbenzoic acid)

3-bromo-5-chloro-4-methylbenzoic acid structure
515135-60-1 structure
Product Name:3-bromo-5-chloro-4-methylbenzoic acid
CAS No:515135-60-1
MF:C8H6BrClO2
MW:249.489040851593
CID:4014637
PubChem ID:18457795
Update Time:2025-04-22

3-bromo-5-chloro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-bromo-5-chloro-4-methyl-
    • 3-bromo-5-chloro-4-methylbenzoic acid
    • IGKXPPYXTSPIPT-UHFFFAOYSA-N
    • SCHEMBL5629846
    • AKOS002391576
    • CS-0222750
    • 515135-60-1
    • 839-383-1
    • 3-Bromo-5-chloro-4-methylbenzoicacid
    • QVA13560
    • EN300-112481
    • Inchi: 1S/C8H6BrClO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
    • InChI Key: IGKXPPYXTSPIPT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(Cl)=C(C)C(Br)=C1

Computed Properties

  • Exact Mass: 247.92397Da
  • Monoisotopic Mass: 247.92397Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

3-bromo-5-chloro-4-methylbenzoic acid Pricemore >>

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